Cas no 2228335-40-6 (2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one
• CAS No: 2228335-40-6
• MF: C₁₁H₉F₆NO
• MW: 285.185683965683
• CID: 5778017
• PubChem ID: 165882706
• Update Time: 2025-11-01

2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1941491
• 2228335-40-6
• 2-amino-1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one
• 1-Propanone, 2-amino-1-[3,5-bis(trifluoromethyl)phenyl]-
• 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one

• Inchi： 1S/C11H9F6NO/c1-5(18)9(19)6-2-7(10(12,13)14)4-8(3-6)11(15,16)17/h2-5H,18H2,1H3
• InChI Key： YGWWFYFOEWKLJN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C(C)N)=O)(F)F

Computed Properties

• Exact Mass: 285.05883288g/mol
• Monoisotopic Mass: 285.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 227.8±40.0 °C(Predicted)
• pka: 7.08±0.29(Predicted)

Additional information on 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one

Introduction to 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one (CAS No. 2228335-40-6)

2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one (CAS No. 2228335-40-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and an amino functionality, making it a promising candidate for various applications in drug discovery and development.

The molecular formula of 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one is C₁₁H₉F₆NO, and its molecular weight is approximately 297.18 g/mol. The presence of the trifluoromethyl groups imparts significant stability and lipophilicity to the molecule, which are crucial properties for enhancing its bioavailability and pharmacokinetic profile. The amino group, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, there has been a growing interest in the development of compounds with multifunctional groups for use in targeted drug delivery systems. 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one has shown potential as a lead compound in this context due to its ability to interact with specific biological targets. Studies have demonstrated that this compound can modulate the activity of various enzymes and receptors, making it a valuable tool for investigating cellular processes and disease mechanisms.

The synthesis of 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one typically involves multi-step reactions, including the formation of the trifluoromethylated phenyl intermediate and subsequent coupling with an appropriate amine derivative. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted reactions have been employed to improve the efficiency and yield of these processes. These advancements have not only streamlined the production of the compound but also facilitated its large-scale synthesis for preclinical and clinical studies.

In terms of biological activity, 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has shown promising results in inhibiting the activity of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. Preclinical studies have demonstrated that this compound can effectively reduce tumor growth and inflammation in animal models, suggesting its therapeutic potential.

The pharmacokinetic properties of 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, while its stability in physiological conditions ensures prolonged systemic circulation. These properties are essential for achieving sustained therapeutic effects and minimizing side effects. Additionally, the compound's low toxicity profile makes it suitable for long-term administration in clinical settings.

In conclusion, 2-amino-1-3,5-bis(trifluoromethyl)phenylpropan-1-one (CAS No. 2228335-40-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease models, paving the way for new treatments and therapies.